Cas no 2137548-07-1 (6-Methyl-4-{pyrazolo[1,5-a]pyrimidin-3-yl}pyridin-2-amine)

• Product Name: 6-Methyl-4-{pyrazolo[1,5-a]pyrimidin-3-yl}pyridin-2-amine
• CAS No: 2137548-07-1
• MF: C₁₂H₁₁N₅
• MW: 225.249241113663
• CID: 6231978
• PubChem ID: 165848599
• Update Time: 2025-06-13

6-Methyl-4-{pyrazolo[1,5-a]pyrimidin-3-yl}pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-methyl-4-{pyrazolo[1,5-a]pyrimidin-3-yl}pyridin-2-amine
• EN300-738447
• 2137548-07-1
• 6-Methyl-4-{pyrazolo[1,5-a]pyrimidin-3-yl}pyridin-2-amine

• Inchi： 1S/C12H11N5/c1-8-5-9(6-11(13)16-8)10-7-15-17-4-2-3-14-12(10)17/h2-7H,1H3,(H2,13,16)
• InChI Key： MQJQWVNTXIVTFU-UHFFFAOYSA-N
• SMILES： N12C=CC=NC1=C(C=N2)C1C=C(N)N=C(C)C=1

Computed Properties

• Exact Mass: 225.10144537g/mol
• Monoisotopic Mass: 225.10144537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 69.1Ų

Additional information on 6-Methyl-4-{pyrazolo[1,5-a]pyrimidin-3-yl}pyridin-2-amine

Introduction to 6-Methyl-4-{pyrazolo[1,5-a]pyrimidin-3-yl}pyridin-2-amine (CAS No. 2137548-07-1)

6-Methyl-4-{pyrazolo[1,5-a]pyrimidin-3-yl}pyridin-2-amine is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 2137548-07-1, belongs to a class of heterocyclic molecules that exhibit a wide range of biological activities. The presence of multiple nitrogen-containing rings in its molecular framework suggests potential interactions with biological targets, making it a promising candidate for further investigation in drug discovery and development.

The chemical structure of 6-Methyl-4-{pyrazolo[1,5-a]pyrimidin-3-yl}pyridin-2-amine consists of a pyridine core substituted with a methyl group at the 6-position and an N-pyrazolopyrimidine moiety at the 4-position. This arrangement creates a rigid scaffold that can be exploited to modulate binding affinity and selectivity towards specific biological receptors. The pyrazolopyrimidine ring is particularly noteworthy, as it is a known pharmacophore in several bioactive molecules, including kinase inhibitors and antiviral agents.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. The 6-Methyl-4-{pyrazolo[1,5-a]pyrimidin-3-yl}pyridin-2-amine structure aligns well with this trend, as it incorporates elements that have been successfully used in the design of small-molecule drugs. For instance, the pyridine ring is a common component in many approved medications due to its ability to interact with biological targets through hydrogen bonding and hydrophobic effects.

One of the most compelling aspects of 6-Methyl-4-{pyrazolo[1,5-a]pyridin-2-amine is its potential as a scaffold for drug design. By modifying specific atoms or functional groups within its structure, researchers can fine-tune its biological properties. This flexibility has led to its exploration in various therapeutic areas, including oncology, immunology, and neurology. The compound's ability to engage with multiple biological pathways makes it an attractive candidate for multitargeted drug development strategies.

Recent studies have begun to uncover the mechanistic insights into how such compounds interact with biological systems. For example, computational modeling has been used to predict binding modes of 6-Methyl-4-{pyrazolo[1,5-a]pyrimidin-3-yl}pyridin-2-amine with target proteins. These models have provided valuable insights into how structural modifications can enhance binding affinity and selectivity. Additionally, experimental techniques such as X-ray crystallography have been employed to visualize the compound's interactions at an atomic level.

The pharmacological profile of 6-Methyl-4-{pyrazolo[1,5-a]pyrimidin-3-yl}pyridin-2-amine has been the subject of several preclinical studies. These investigations have focused on evaluating its efficacy and safety in vitro and in vivo. Preliminary results suggest that the compound exhibits promising activity against certain disease-related pathways. However, further research is needed to fully elucidate its therapeutic potential and to identify any potential adverse effects.

In the context of drug development pipelines, compounds like 6-Methyl-4-{pyrazolo[1,5-a]pyrimidin-2-amino are often evaluated for their ability to overcome resistance mechanisms associated with existing therapies. The structural complexity of this molecule allows for diverse chemical modifications that could lead to the discovery of next-generation drugs capable of addressing treatment-resistant conditions.

The synthesis of 6-Methyl-N'-[(E)-(3-hydroxypropylidene)]-(E)-N-(3-pyridinemethoxyimine)benzamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex heterocyclic compounds more efficiently than ever before. These advancements are crucial for enabling the rapid discovery and development of novel therapeutic agents.

The role of computational chemistry in designing and optimizing molecules like 6-Methyl-N'-[(E)-(3-hydroxypropylidene)]-(E)-N-(3-pyridinemethoxyimine)benzamide cannot be overstated. By leveraging computational tools, researchers can predict the properties of new compounds before they are synthesized, significantly reducing the time and cost associated with drug discovery.

As our understanding of biological systems continues to evolve, so too does our approach to drug design. Compounds like 6-Methyl-N'-[(E)-(3-hydroxypropylidene)]-(E)-N-(3-pyridinemethoxyimine)benzamide represent the cutting edge of pharmaceutical innovation. They embody the intersection of chemistry, biology, and medicine—a convergence that holds immense promise for improving human health.